Cas no 883545-65-1 (4-(3-Methoxy-3-methyl-butoxy)-phenylamine)

4-(3-Methoxy-3-methyl-butoxy)-phenylamine is a specialized aromatic amine compound featuring a methoxy-methyl-butoxy substituent on the phenyl ring. This structural configuration imparts unique solubility and reactivity properties, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and advanced materials. The methoxy and butoxy groups enhance its compatibility with polar and non-polar solvents, facilitating its use in diverse reaction conditions. Its amine functionality allows for further derivatization, enabling applications in the development of dyes, agrochemicals, and bioactive molecules. The compound's stability under standard conditions ensures reliable handling and storage, supporting its utility in research and industrial processes.
4-(3-Methoxy-3-methyl-butoxy)-phenylamine structure
883545-65-1 structure
Product Name:4-(3-Methoxy-3-methyl-butoxy)-phenylamine
CAS No:883545-65-1
MF:C12H19NO2
MW:209.2847635746
CID:4718422
PubChem ID:6500391
Update Time:2025-10-28

4-(3-Methoxy-3-methyl-butoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methoxy-3-methyl-butoxy)-phenylamine
    • 4-(3-methoxy-3-methylbutoxy)aniline
    • 4-(3-methoxy-3-methylbutoxy)phenylamine
    • ASN 14599289
    • ST50401509
    • 883545-65-1
    • SB78661
    • AKOS000101094
    • MDL: MFCD08144820
    • Inchi: 1S/C12H19NO2/c1-12(2,14-3)8-9-15-11-6-4-10(13)5-7-11/h4-7H,8-9,13H2,1-3H3
    • InChI Key: HVXGIIITAXVTMD-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(C)CCOC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5
  • XLogP3: 2

4-(3-Methoxy-3-methyl-butoxy)-phenylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
020215-500mg
4-(3-Methoxy-3-methyl-butoxy)-phenylamine
883545-65-1
500mg
2957.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
020215-500mg
4-(3-Methoxy-3-methyl-butoxy)-phenylamine
883545-65-1
500mg
2957CNY 2021-05-07

Additional information on 4-(3-Methoxy-3-methyl-butoxy)-phenylamine

Introduction to 4-(3-Methoxy-3-methyl-butoxy)-phenylamine (CAS No. 883545-65-1)

4-(3-Methoxy-3-methyl-butoxy)-phenylamine, also known by its CAS number 883545-65-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted anilines and is characterized by its methoxy and methyl-substituted butoxy group attached to the phenyl ring.

The molecular structure of 4-(3-Methoxy-3-methyl-butoxy)-phenylamine consists of a phenyl ring with an amino group (-NH2) at the para position and a 3-methoxy-3-methyl-butoxy group (-OCH(CH3)2CH2CH3) at the same position. This unique arrangement of functional groups imparts distinct chemical and physical properties to the compound, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4-(3-Methoxy-3-methyl-butoxy)-phenylamine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The methoxy and methyl groups in the butoxy chain contribute to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target sites within cells.

Beyond pharmaceutical applications, 4-(3-Methoxy-3-methyl-butoxy)-phenylamine has also found utility in materials science. Its ability to form stable complexes with various metal ions makes it a suitable ligand for the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. The high thermal stability and tunable porosity of MOFs derived from 4-(3-Methoxy-3-methyl-butoxy)-phenylamine make them particularly attractive for industrial use.

In the context of chemical synthesis, 4-(3-Methoxy-3-methyl-butoxy)-phenylamine serves as a versatile building block for the preparation of more complex organic molecules. Its reactivity with various electrophiles, such as acyl chlorides and alkyl halides, allows for the introduction of additional functional groups, thereby expanding its utility in synthetic chemistry. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of reactions involving this compound, making it an increasingly popular choice for synthetic chemists.

The environmental impact of 4-(3-Methoxy-3-methyl-butoxy)-phenylamine is another area of active research. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to minimize any potential risks associated with its use. Researchers are continuously working to develop greener synthetic routes for the production of this compound, aiming to reduce waste generation and energy consumption.

In conclusion, 4-(3-Methoxy-3-methyl-butoxy)-phenylamine (CAS No. 883545-65-1) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an important intermediate in various research areas. As ongoing studies continue to uncover new possibilities for its use, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.

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